Cas no 2228550-88-5 (2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid)

• Product Name: 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid
• CAS No: 2228550-88-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6369309
• PubChem ID: 165709200
• Update Time: 2025-11-06

2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid
• 2228550-88-5
• 2-[2-(dimethylamino)phenyl]-2,2-difluoroacetic acid
• EN300-1969534

• Inchi： 1S/C10H11F2NO2/c1-13(2)8-6-4-3-5-7(8)10(11,12)9(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： ANEUDLZRQKEFLO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=CC=1N(C)C)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid

Introduction to 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid (CAS No: 2228550-88-5)

2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid, identified by the CAS number 2228550-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and dimethylamino functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a phenyl ring linked to a difluoroacetic acid moiety with a dimethylamino substituent, makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The significance of fluorinated compounds in modern medicine cannot be overstated. Fluorine atoms introduce electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, the presence of two fluorine atoms at the alpha position of the carboxylic acid group in 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid enhances its metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents, where fluorinated derivatives often exhibit improved efficacy compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential applications of 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid. Researchers have employed quantum mechanical calculations to predict its interaction with various enzymes and receptors, suggesting that it may serve as a scaffold for designing novel therapeutic agents. For instance, studies have indicated that this compound could interfere with the activity of certain proteases involved in cancer progression or inflammatory responses. The dimethylamino group, in particular, is known to enhance solubility and bioavailability, making it an attractive feature for drug development.

The synthesis of 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have enabled more efficient production methods. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the phenyl-difluoroacetic acid core with greater precision. These advancements not only streamline the synthesis but also open doors for exploring derivatives with tailored properties.

In the realm of medicinal chemistry, 2-2-(dimethylamino)phenyl-2,2-difluoroacetic acid has been investigated for its potential role as an intermediate in the synthesis of biologically active molecules. Its structural motifs are reminiscent of established drug candidates that have shown promise in clinical trials. For instance, analogs containing similar fluorinated carboxylic acids have been explored as inhibitors of enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in pain and inflammation. The dimethylamino group further suggests possibilities for modulating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

The pharmacological profile of CAS No 2228550-88-5 is still under active investigation, but preliminary studies suggest that it may exhibit desirable properties such as high selectivity and low toxicity. The combination of fluorine atoms and amino groups creates a molecular environment that can be fine-tuned to interact with biological systems in specific ways. This flexibility makes it a valuable building block for medicinal chemists seeking to develop innovative treatments for complex diseases.

Future research directions may focus on exploring the pharmacological potential of dimethylamino-substituted difluoroacetic acids more broadly. By systematically varying substituents on the phenyl ring or modifying the difluoroacetic acid moiety, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening techniques combined with structure-activity relationship (SAR) studies will be instrumental in identifying lead candidates for further development.

The role of computational tools in drug discovery cannot be overlooked when discussing CAS No: 2228550-88-5. Advanced algorithms can predict how modifications to its structure might affect its biological activity, thereby accelerating the design process. Machine learning models trained on large datasets of known drug candidates can also provide insights into optimal modifications based on patterns observed in successful drugs. This integration of computational methods with traditional wet chemistry approaches represents a powerful paradigm shift in pharmaceutical research.

In conclusion, 2228550-88-5 represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features—combining fluorine atoms with a dimethylamino group—make it an attractive candidate for further exploration as a drug intermediate or lead compound. As research continues to uncover new therapeutic targets and synthetic methodologies, 2228550-88-5 may play a crucial role in developing next-generation medicines that address unmet medical needs.